Cas no 1368805-47-3 (3-Amino-2-(5-fluoro-2-methoxyphenyl)propan-1-ol)

• Product Name: 3-Amino-2-(5-fluoro-2-methoxyphenyl)propan-1-ol
• CAS No: 1368805-47-3
• MF: C₁₀H₁₄FNO₂
• MW: 199.222066402435
• MDL: MFCD21882346
• CID: 5603596
• PubChem ID: 82282188
• Update Time: 2023-09-01

3-Amino-2-(5-fluoro-2-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(5-fluoro-2-methoxyphenyl)propan-1-ol
• EN300-1868744
• 1368805-47-3
• 3-Amino-2-(5-fluoro-2-methoxyphenyl)propan-1-ol

• MDL： MFCD21882346
• Inchi： 1S/C10H14FNO2/c1-14-10-3-2-8(11)4-9(10)7(5-12)6-13/h2-4,7,13H,5-6,12H2,1H3
• InChI Key： BITJQEUTJRELFM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(CO)CN)OC

Computed Properties

• Exact Mass: 199.10085685g/mol
• Monoisotopic Mass: 199.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.5Ų